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Compound of Interest

Compound Name:
1-(hydroxymethyl)-2,3-dihydro-1H-

inden-1-ol

CAS No.: 1547526-85-1

Cat. No.: B11718120

Get Quote

Executive Summary & Strategic Distinction
The indane ring system offers exceptional rigidity, making it a privileged scaffold for asymmetric

induction.[1] To utilize these molecules effectively, one must distinguish between the two

primary "tools" in this class:

The "Target" Scaffold (1-Hydroxymethyl-1-indanol): A tertiary alcohol containing a 1,2-diol

motif.[1] It is primarily used as a Chiral Ligand (e.g., for Titanium/Aluminum Lewis acids) or a

Chiral Building Block for quaternary centers.[1] It is not typically used as a covalent

"auxiliary" in the Evans/Ghosh sense, but rather as a non-covalent controller or resolving

agent.[1]

The "Auxiliary" Standard (cis-1-Amino-2-indanol): The definitive chiral auxiliary for this class.

[1] It forms rigid oxazolidinones (Ghosh's Auxiliary) used in highly enantioselective Aldol,

Diels-Alder, and alkylation reactions (e.g., synthesis of Indinavir).[1]
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This guide provides protocols for synthesizing/using the Diol (as requested) and deploying the

Amino-Indanol (for high-performance auxiliary work).

Technical Mechanism: Why Indane Scaffolds Work
The "Rigid Shield" Effect
Unlike flexible acyclic auxiliaries, the fused bicyclic indane system locks the chiral centers in a

conformation that minimizes degrees of freedom.

Pi-Stacking: The aromatic ring provides a platform for

interactions with substrates, enhancing facial selectivity.[1]

Steric Bulk: The C1/C2 substitution pattern forces incoming nucleophiles to attack from the

Re or Si face with >98:2 diastereoselectivity (dr).

Mechanism of Action (DOT Visualization)
The following diagram illustrates the divergent pathways for these two scaffolds:

1-Indanone
(Starting Material)

Asymmetric
Hydroxymethylation

Enzymatic/Chemical
Resolution

Multi-step

1-(Hydroxymethyl)-
indan-1-ol (Diol)

Formaldehyde
Surrogate Ti/Al-Diol

Lewis Acid Complex
+ Ti(OiPr)4 Asymmetric Catalysis

(Diels-Alder / Ene)

cis-1-Amino-
2-indanol

Ghosh Auxiliary
(Oxazolidinone)

+ Carbonate Asymmetric Aldol
(>99% ee)

Click to download full resolution via product page

Caption: Divergent synthesis pathways. Top: The requested 1-(hydroxymethyl) diol acts as a

Lewis Acid ligand.[1] Bottom: The amino-indanol acts as a covalent auxiliary.

Protocol A: Using 1-(Hydroxymethyl)indan-1-ol as a
Chiral Ligand
Application: Asymmetric catalysis (e.g., Diels-Alder, Alkylation) or Resolution.[1] Rationale: The

1,2-diol motif (tertiary/primary) forms a tight 5-membered chelate with Lewis acids (Ti, Al, B),

creating a chiral pocket.[1]
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Synthesis (Asymmetric Hydroxymethylation)
Note: This molecule is often made via organocatalytic transfer hydroxymethylation.[1]

Reagents: 1-Indanone, Paraformaldehyde (or surrogate), Chiral Diamine Catalyst (e.g.,

Takemoto catalyst).[1]

Conditions: React 1-indanone with formaldehyde source in wet THF at 0°C.

Purification: Silica gel chromatography (Hexane/EtOAc).

Validation: Check 1H NMR for the characteristic AB system of the -CH2OH group

(diastereotopic protons).

Ligand Complex Formation (Titanium Protocol)
Preparation: In a flame-dried Schlenk flask, dissolve 1-(hydroxymethyl)-2,3-dihydro-1H-
inden-1-ol (1.0 equiv) in dry Toluene.

Activation: Add Ti(OiPr)4 (1.0 equiv) dropwise at room temperature. Stir for 1 hour to form

the chiral titanate species.

Application: Cool to -78°C and add substrate (e.g., benzaldehyde + allyltributyltin) for

asymmetric allylation.[1]

Workup: Quench with 1N HCl. The chiral diol can often be recovered via extraction (it is

more polar than the product).

Protocol B: The "Ghosh Auxiliary" (cis-1-Amino-2-
Indanol)
Application: Absolute stereocontrol in Aldol and Alkylation reactions.[1] Rationale: This is the

industry standard for indane-based auxiliaries. If your goal is "Auxiliary" chemistry (covalent

attachment), this is the protocol you likely need.

Synthesis of the Oxazolidinone Auxiliary
This step converts the amino-indanol into the active "Ghosh Auxiliary" (2-oxazolidinone).
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Step Reagent Conditions Observation

1 cis-1-Amino-2-indanol
Dissolve in dry

CH2Cl2 (0.2 M).[1]
Clear solution.

2 CDI (1.1 equiv)

Add 1,1'-

Carbonyldiimidazole

at 0°C.

Mild effervescence

(CO2).

3 Base
Add Et3N (catalytic) if

reaction is slow.
--

4 Workup
Wash with 1N HCl,

NaHCO3.[1]

White solid

precipitates.

5 Crystallization
Recrystallize from

EtOH/Hexane.
Yield: >90%

N-Acylation (Loading the Substrate)
Deprotonation: Dissolve the Oxazolidinone (from 4.1) in THF at -78°C. Add n-BuLi (1.05

equiv).

Acylation: Add the acid chloride (e.g., Propionyl Chloride) dropwise.[1]

Warming: Allow to warm to 0°C over 1 hour.

Result: The "Loaded" Auxiliary is now ready for asymmetric reactions.

The Asymmetric Aldol Reaction (Evans/Ghosh Protocol)
Target: Enantioselective formation of

-hydroxy esters.

Enolization: To the N-propionyl auxiliary in CH2Cl2 (-78°C), add TiCl4 (1.05 equiv) followed

by DIPEA (1.1 equiv).

Mechanism:[2][3] Forms a rigid Z-enolate chelated by Titanium.[1]
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Addition: Add the aldehyde (R-CHO) dropwise. Stir for 1 hour at -78°C.

Quench: Add sat. NH4Cl.[1]

Cleavage (Auxiliary Removal):

Dissolve crude adduct in THF/H2O (3:1).

Add LiOH and H2O2 at 0°C.

Result: The chiral auxiliary precipitates (recoverable) and the pure chiral acid is in the

aqueous phase.

Data & Validation
Comparison of Indane Scaffolds

Feature
1-(Hydroxymethyl)-indan-
1-ol (Diol)

cis-1-Amino-2-indanol
(Auxiliary)

Primary Role Chiral Ligand / Building Block Covalent Chiral Auxiliary

Bond Type Non-covalent (Coordination) Covalent (Amide/Carbamate)

Key Reaction
Ti-Catalyzed Allylation / Diels-

Alder
Asymmetric Aldol / Alkylation

Recovery Extraction (Polarity difference) Hydrolysis/Lithium reduction

Commercial Source Rare (often synthesized)
Widely Available (CAS

126456-43-7)

Troubleshooting Key Steps
Low ee in Diol Ligand Reactions: Ensure the diol is strictly anhydrous. The tertiary -OH is

sterically hindered; ensure Ti(OiPr)4 complexation time is sufficient (>1 hr).

Poor Yield in Auxiliary Loading: n-BuLi quality is critical.[1] Titrate before use. If the auxiliary

cleaves, lower the temperature to -78°C strictly.
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Note: While "1-(hydroxymethyl)-2,3-dihydro-1H-inden-1-ol" is a valid chemical entity, the

majority of "Chiral Auxiliary" literature refers to the amino-indanol derivative.[1] Researchers are

advised to confirm whether their target application requires the Diol Ligand (Protocol A) or the

Covalent Auxiliary (Protocol B).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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